Cas no 1867778-20-8 (methyl (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate
• CAS No: 1867778-20-8
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 6512153
• PubChem ID: 165830411
• Update Time: 2025-06-10

methyl (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1164304
• methyl (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate
• 1867778-20-8

• Inchi： 1S/C7H12N4O2/c1-11-4-6(9-10-11)5(8)3-7(12)13-2/h4-5H,3,8H2,1-2H3/t5-/m0/s1
• InChI Key： LVOIVHRYZNQVSG-YFKPBYRVSA-N
• SMILES： O(C)C(C[C@@H](C1=CN(C)N=N1)N)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 83Ų

Additional information on methyl (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate

Comprehensive Overview of Methyl (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate (CAS No. 1867778-20-8)

The compound methyl (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate (CAS No. 1867778-20-8) is a chiral ester derivative featuring a 1,2,3-triazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure combines a propanoate backbone with a triazole ring, making it a versatile intermediate for synthesizing bioactive molecules. The (3S)-stereochemistry further enhances its utility in asymmetric synthesis, a hot topic in modern drug discovery.

Recent trends in AI-driven drug design and green chemistry have amplified interest in compounds like methyl (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate. Researchers frequently search for "triazole derivatives in medicinal chemistry" or "chiral building blocks for APIs," reflecting its relevance. The compound’s CAS No. 1867778-20-8 is often queried alongside terms like "click chemistry applications" due to the triazole ring’s role in Huisgen cycloaddition, a cornerstone of modular synthesis.

From a synthetic perspective, the methyl ester group in this compound offers excellent reactivity for further transformations, such as hydrolysis or amidation, aligning with the demand for "sustainable synthetic routes." Its amino functionality also enables conjugation with carboxylic acids or carbonyl compounds, a feature highlighted in patents targeting "small-molecule inhibitors" for oncology and inflammation. This dual functionality positions it as a high-value intermediate in fragment-based drug discovery.

Analytical characterization of CAS No. 1867778-20-8 typically involves HPLC chiral separation and NMR spectroscopy, techniques frequently discussed in forums on "purity determination in chiral compounds." The compound’s stability under ambient conditions makes it suitable for industrial-scale applications, addressing queries about "scalable chiral synthesis." Notably, its low hygroscopicity contrasts with other amino acid derivatives, simplifying storage—a practical advantage for manufacturers.

In the context of bioisosterism, the 1,2,3-triazole ring in methyl (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate serves as a amide bond surrogate, a strategy gaining traction in "metabolic stability optimization" discussions. This aligns with industry efforts to replace labile functional groups in lead compounds. Additionally, its methyl-triazole subunit is explored in "kinase inhibitor design," a trending area due to the rise of targeted therapies.

Regulatory and safety profiles of CAS No. 1867778-20-8 are often queried alongside "REACH compliance" and "GMP-grade intermediates." While not classified as hazardous, its handling requires standard laboratory precautions, as with most amino esters. The compound’s logP and solubility data are critical for formulators, linking to searches like "prodrug development strategies."

In summary, methyl (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate exemplifies the intersection of chiral technology and heterocyclic chemistry, addressing key challenges in modern synthesis. Its CAS No. 1867778-20-8 serves as a gateway to innovations in "precision medicine" and "catalytic asymmetric synthesis," ensuring its enduring relevance in scientific and industrial applications.